Cas no 66967-01-9 (Boc-Epi-Statine)

Boc-Epi-Statine structure
Boc-Epi-Statine structure
Product Name:Boc-Epi-Statine
CAS No:66967-01-9
MF:C13H25NO5
MW:275.341304540634
MDL:MFCD00063179
CID:502892
Update Time:2025-04-19

Boc-Epi-Statine Chemical and Physical Properties

Names and Identifiers

    • Heptanoic acid,4-[[(1,1-dimethylethoxy)carbonyl]amino]-3-hydroxy-6-methyl-, (3R,4S)-
    • (3R,4S)-3-hydroxy-6-methyl-4-[(2-methylpropan-2-yl)oxycarbonylamino]heptanoic acid
    • (3R,4S)-N-t-Butyloxycarbonyl-statine, (3R,4S)-3-Hydroxy-4-Boc-aMino-6-Methyl-heptanoic acid
    • Boc-(3R,4S)Sta-OH
    • Boc-epi-statine
    • BOC-STA(3R,4S)-OH
    • (3R,4S)-3-hydroxy-4-<<(1,1-dimethylethoxy)carbonyl>amino>-6-methylheptanoic acid
    • (3R,4S)-4-(Boc-amino)-3-hydroxy-6-methylheptanoic acid
    • (3R,4S)-4-<<(tert-butyloxy)carbonyl>amino>-3-hydroxy-6-methylheptanoic acid
    • (3R,4S)-4-tert-butoxycarbonylamino-3-hydroxy-6-methylheptanoic acid
    • (3R,4S)-Boc-epi-statine
    • (3R,4S)-N-BOC-statine
    • AmbotzBAA1318
    • Boc-(3R,4S)-statine
    • Boc-Epi-Statine
    • MDL: MFCD00063179
    • Inchi: 1S/C13H25NO5/c1-8(2)6-9(10(15)7-11(16)17)14-12(18)19-13(3,4)5/h8-10,15H,6-7H2,1-5H3,(H,14,18)(H,16,17)/t9-,10+/m0/s1
    • InChI Key: KJIQRHBVNGRPCO-VHSXEESVSA-N
    • SMILES: O[C@H](CC(=O)O)[C@H](CC(C)C)NC(=O)OC(C)(C)C

Computed Properties

  • Exact Mass: 275.17300
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 9

Experimental Properties

  • Color/Form: White - off white powder
  • Melting Point: 137-139 °C
  • PSA: 95.86000
  • LogP: 2.15230

Boc-Epi-Statine Security Information

  • WGK Germany:3
  • FLUKA BRAND F CODES:10
  • Storage Condition:2-8°C

Boc-Epi-Statine Pricemore >>

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abcr
AB175040-250 mg
(3R,4S)-N-t-Butyloxycarbonyl-statine, (3R,4S)-3-Hydroxy-4-Boc-amino-6-methyl-heptanoic acid; .
66967-01-9
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€375.00 2023-07-20
abcr
AB175040-1 g
(3R,4S)-N-t-Butyloxycarbonyl-statine, (3R,4S)-3-Hydroxy-4-Boc-amino-6-methyl-heptanoic acid; .
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€1,125.00 2023-07-20
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AB175040-250mg
(3R,4S)-N-t-Butyloxycarbonyl-statine, (3R,4S)-3-Hydroxy-4-Boc-amino-6-methyl-heptanoic acid; .
66967-01-9
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€375.00 2024-06-12
abcr
AB175040-1g
(3R,4S)-N-t-Butyloxycarbonyl-statine, (3R,4S)-3-Hydroxy-4-Boc-amino-6-methyl-heptanoic acid; .
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Boc-Epi-Statine Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Potassium hydroxide Solvents: Methanol ,  Water
Reference
Synthesis of N-Boc-statine and epi-statine
Wuts, Peter G. M.; Putt, Sterling R., Synthesis, 1989, (12), 951-3

Boc-Epi-Statine Raw materials

Boc-Epi-Statine Preparation Products

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